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Compound of Interest

Compound Name: CAY10731

Cat. No.: B3026160

For Researchers, Scientists, and Drug Development Professionals

The accurate detection of hydrogen sulfide (Hz2S), a critical gaseous signaling molecule, is
paramount in advancing our understanding of its roles in various physiological and pathological
processes. This guide provides an objective comparison of the fluorescent probe CAY10731
with other commercially available alternatives, supported by experimental data.

Performance Comparison of H2S Fluorescent
Probes

The selection of an appropriate fluorescent probe for H2S detection is contingent on several
key performance indicators. These include the probe's spectral properties, sensitivity, dynamic
range, and quantum efficiency. The following table summarizes these critical parameters for
CAY10731 and a selection of other widely used HzS fluorescent probes.
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CAY10731 485 535 100 - 5000 Not Reported  Not Reported
WSP-1 465 515 0-60 1.94 uM 0.003[1]
WSP-5 502 525 0-100 47 nM[1] 0.020[1]
P3 375 505 0-50 50 nM[2] Not Reported
SF7-AM 498 526 Not Reported 500 nM 0.17

Reaction Mechanisms and Signaling Pathways

The detection of H2S by these fluorescent probes is predicated on specific chemical reactions
that result in a "turn-on" fluorescent signal. Understanding these mechanisms is essential for
accurate data interpretation and for recognizing potential interferences.

CAY10731: Nucleophilic Attack and Ring Opening

CAY10731 operates through a nucleophilic substitution reaction. Upon interaction with H2S, a
ring-opening of a fluorescein derivative occurs, leading to the release of a highly fluorescent
molecule. This mechanism provides good selectivity for HzS.
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CAY10731 H2S Detection Mechanism
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Experimental Workflow for Intracellular H2S Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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